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Compound of Interest

Compound Name: Rociletinib hydrobromide

Cat. No.: B1139330

Essential Safety and Handling Guide for Rociletinib
Hydrobromide

Introduction

Rociletinib hydrobromide is a potent, orally available, irreversible inhibitor of the epidermal
growth factor receptor (EGFR). As a cytotoxic agent, it requires stringent handling protocols to
minimize occupational exposure and ensure the safety of laboratory personnel. This guide
provides essential, immediate safety and logistical information, including detailed operational
and disposal plans, for researchers, scientists, and drug development professionals working
with this compound. Adherence to these procedures is critical to building a culture of safety and
trust in the laboratory environment.

Hazard Identification and Safety Precautions

Rociletinib hydrobromide is classified as harmful if swallowed, causing skin irritation, serious
eye irritation, and may cause respiratory irritation.[1] As a cytotoxic compound, it should be
handled with the assumption that it is potentially carcinogenic, mutagenic, and teratogenic. An
official Occupational Exposure Limit (OEL) has not been established for Rociletinib
hydrobromide. Therefore, a conservative approach based on the precautionary principle is
mandatory, treating it as a highly potent compound.

Quantitative Data Summary

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1139330?utm_src=pdf-interest
https://www.benchchem.com/product/b1139330?utm_src=pdf-body
https://www.benchchem.com/product/b1139330?utm_src=pdf-body
https://www.benchchem.com/product/b1139330?utm_src=pdf-body
https://www.benchchem.com/product/b1139330?utm_src=pdf-body
http://file.medchemexpress.com/batch_PDF/HY-15729/Rociletinib-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b1139330?utm_src=pdf-body
https://www.benchchem.com/product/b1139330?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139330?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

The following table summarizes the key quantitative and physical properties of Rociletinib

hydrobromide.

Property

Value

Reference

Chemical Name

2-Propenamide, N-[3-[[2-[[4-(4-

acetyl-1-piperazinyl)-2-
methoxyphenyllamino]-5-

(trifluoromethyl)-4-

pyrimidinyllamino]phenyl]-,

hydrobromide (1:1)

[2]

Molecular Formula C27H29BrFsN7Os3 [2]
Molecular Weight 636.46 g/mol [2]
CAS Number 1446700-26-0 [2][3]
Appearance Light yellow to yellow solid [2]
Purity (HPLC) >98% [2]

Storage Conditions

Solid: 4°C, sealed storage,

away from moisture. In

Solvent: -80°C for 6 months;

-20°C for 1 month (sealed,

away from moisture).

[2]141[5]

Personal Protective Equipment (PPE)

The use of appropriate PPE is the primary barrier against exposure. The following PPE is

mandatory when handling Rociletinib hydrobromide in any form (solid or solution).
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PPE Category

Specification

Rationale

Hand Protection

Two pairs of chemotherapy-
rated nitrile gloves. The outer
glove should be worn over the
gown cuff and changed
regularly or upon
contamination.

Prevents skin contact and
absorption. Double gloving
provides an extra layer of

protection.

Body Protection

Disposable, solid-front, back-
closing, impermeable gown
with long sleeves and tight-

fitting elastic or knit cuffs.

Protects skin and personal

clothing from contamination.

Eye & Face Protection

ANSI-rated safety glasses with
side shields or a full-face
shield.

Protects eyes and face from

splashes and aerosols.

Respiratory Protection

A NIOSH-approved N95
respirator or higher is required
when handling the powder
outside of a certified
containment system (e.g.,

fume hood).

Prevents inhalation of
aerosolized powder, which can
cause respiratory irritation and

systemic toxicity.

Standard Operating Procedure (SOP) for Safe

Handling

This SOP provides a step-by-step guide for the safe handling of Rociletinib hydrobromide

from receipt to disposal.

Receiving and Storage

e 1.1. Unpacking: Upon receipt, visually inspect the outer package for any signs of damage or

leakage. If the package is compromised, implement the spill procedure immediately.

» 1.2. Transport: Transport the sealed container in a secondary, shatterproof container to the

designated storage area.
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e 1.3. Storage: Store Rociletinib hydrobromide in a clearly labeled, designated, and secure
location at 4°C, away from moisture.[2] The storage area should be restricted to authorized
personnel.

Preparation and Handling (Solid Compound)

e 2.1. Designated Area: All handling of solid Rociletinib hydrobromide must be conducted
within a certified chemical fume hood or a Class Il Type B biological safety cabinet to prevent
the generation of aerosols in the open lab.[6]

e 2.2. Surface Preparation: Line the work surface of the fume hood with a disposable, plastic-
backed absorbent pad. Change this pad after each procedure or in case of a spill.[6]

e 2.3. Weighing:

[¢]

Don all required PPE before entering the designated area.

o Carefully open the container to avoid creating airborne dust.

o Use dedicated spatulas and weigh boats.

o Tare the balance with the weigh boat before adding the compound.
o Slowly and carefully transfer the desired amount of powder.

o Clean the spatula with a solvent-moistened wipe before removing it from the hood.
Dispose of the wipe as cytotoxic waste.

o Securely close the primary container.

e 2.4. Post-Weighing Decontamination: After weighing, decontaminate the balance and
surrounding surfaces with an appropriate cleaning solution (e.g., 10% bleach followed by a
neutralizing agent like 70% ethanol).

Preparation of Solutions

o 3.1. Solvent Addition: Add the solvent to the solid compound slowly and carefully to avoid
splashing.
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» 3.2. Dissolution: Cap the vial or flask and mix using a vortex or sonicator within the fume
hood until the solid is fully dissolved.

e 3.3. Labeling: Clearly label the solution with the compound name, concentration, solvent,
date, and appropriate hazard symbols.

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for safely handling Rociletinib
hydrobromide.
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Caption: Workflow for Safe Handling of Rociletinib Hydrobromide.
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Spill Management and Disposal Plan
Spill Management

A dedicated cytotoxic spill kit must be readily available in all areas where Rociletinib
hydrobromide is handled. In the event of a spill, follow these steps immediately:

o Alert & Secure: Alert personnel in the immediate area and evacuate. Restrict access to the
spill area.

e Don PPE: Put on a full set of PPE from the spill kit, including a respirator, double gloves, a
gown, and eye protection.[7]

e Contain:

o Liquid Spill: Cover the spill with absorbent pads from the spill kit, working from the outside
in.

o Solid Spill: Gently cover the spill with damp absorbent pads to avoid making the powder
airborne.

e Clean: Using the tools in the spill kit, carefully collect all contaminated materials (absorbent
pads, broken glass) and place them into the designated cytotoxic waste bag.[7]

» Decontaminate: Clean the spill area three times with an appropriate cleaning solution (e.g.,
detergent), followed by a final rinse.

e Dispose: Seal the cytotoxic waste bag, wipe the exterior, and place it in a second cytotoxic
waste bag (double bagging).[7] Dispose of it according to the disposal plan.

» Report: Report the spill to the laboratory supervisor and the institutional safety office.

Spill Response Workflow
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Caption: Emergency Procedure for a Rociletinib Hydrobromide Spill.
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Disposal Plan

All waste contaminated with Rociletinib hydrobromide is considered cytotoxic waste and

must be segregated from regular laboratory trash.

Unused Compound: Dispose of as hazardous chemical waste according to institutional and
local regulations.

Contaminated Materials: All disposable items that have come into contact with the compound
(e.g., gloves, gowns, absorbent pads, vials, weigh boats) must be disposed of in designated,
sealed, and clearly labeled cytotoxic waste containers.[8][9] These containers are typically
color-coded (e.g., purple or yellow) for easy identification.[8]

Sharps: Needles, syringes, and other contaminated sharps must be placed directly into a
designated cytotoxic sharps container.[3][9]

Final Disposal: All cytotoxic waste must be handled and disposed of by a licensed hazardous
waste contractor, typically via high-temperature incineration.[8] Follow all institutional, local,
and national regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling Rociletinib
hydrobromide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1139330#personal-protective-equipment-for-
handling-rociletinib-hydrobromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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